Cas no 1426958-32-8 (1-(4-Bromo-3-chlorophenyl)-4-ethylpiperazine)

1-(4-Bromo-3-chlorophenyl)-4-ethylpiperazine is a substituted piperazine derivative featuring both bromo and chloro functional groups on the phenyl ring, along with an ethyl substituent on the piperazine nitrogen. This structure confers versatility in synthetic applications, particularly in pharmaceutical and agrochemical research, where it may serve as a key intermediate. The bromo and chloro substituents enhance reactivity for further functionalization via cross-coupling or nucleophilic substitution reactions. The ethyl group on the piperazine ring can influence steric and electronic properties, potentially optimizing binding affinity in target molecules. Its well-defined molecular architecture makes it valuable for structure-activity relationship (SAR) studies in drug discovery.

1-(4-Bromo-3-chlorophenyl)-4-ethylpiperazine structure

1426958-32-8 structure

Product Name:1-(4-Bromo-3-chlorophenyl)-4-ethylpiperazine

CAS No:1426958-32-8

MF:C₁₂H₁₆BrClN₂

MW:303.625841140747

CID:3040706

Update Time:2025-05-21

1-(4-Bromo-3-chlorophenyl)-4-ethylpiperazine Chemical and Physical Properties

Names and Identifiers

- 1-(4-Bromo-3-chlorophenyl)-4-ethylpiperazine
- Inchi： 1S/C12H16BrClN2/c1-2-15-5-7-16(8-6-15)10-3-4-11(13)12(14)9-10/h3-4,9H,2,5-8H2,1H3
- InChI Key： CZPOPTXZINVAQU-UHFFFAOYSA-N
- SMILES： N1(C2=CC=C(Br)C(Cl)=C2)CCN(CC)CC1

1-(4-Bromo-3-chlorophenyl)-4-ethylpiperazine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	B821058-10mg	1-(4-Bromo-3-chlorophenyl)-4-ethylpiperazine	1426958-32-8		10mg	$ 50.00	2022-06-06
TRC	B821058-50mg	1-(4-Bromo-3-chlorophenyl)-4-ethylpiperazine	1426958-32-8		50mg	$ 65.00	2022-06-06
TRC	B821058-100mg	1-(4-Bromo-3-chlorophenyl)-4-ethylpiperazine	1426958-32-8		100mg	$ 80.00	2022-06-06
A2B Chem LLC	AE62576-1g	1-(4-Bromo-3-chlorophenyl)-4-ethylpiperazine	1426958-32-8	98%	1g	$131.00	2024-04-20
A2B Chem LLC	AE62576-5g	1-(4-Bromo-3-chlorophenyl)-4-ethylpiperazine	1426958-32-8	98%	5g	$445.00	2024-04-20
A2B Chem LLC	AE62576-10g	1-(4-Bromo-3-chlorophenyl)-4-ethylpiperazine	1426958-32-8	98%	10g	$368.00	2024-01-04
A2B Chem LLC	AE62576-25g	1-(4-Bromo-3-chlorophenyl)-4-ethylpiperazine	1426958-32-8	98%	25g	$630.00	2024-01-04
1PlusChem	1P009XJK-1g	1-(4-BroMo-3-chlorophenyl)-4-ethylpiperazine	1426958-32-8	98%	1g	$139.00	2025-02-25
1PlusChem	1P009XJK-5g	1-(4-BroMo-3-chlorophenyl)-4-ethylpiperazine	1426958-32-8	98%	5g	$475.00	2025-02-25

1-(4-Bromo-3-chlorophenyl)-4-ethylpiperazine Related Literature

1. An investigation into the origin of variations in photovoltaic performance using D–D–π–A and D–A–π–A triphenylimidazole dyes with a copper electrolyte†

Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
2. Acetyl group orientation modulates the electronic ground-state asymmetry of the special pair in purple bacterial reaction centers

P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
3. An integrated digital microfluidic chip for multiplexed proteomic sample preparation and analysis by MALDI-MS†

Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
4. Aggregation-induced emission of luminol: a novel strategy for fluorescence ratiometric detection of ALP and As(v) with high sensitivity and selectivity†

Yuan-Jun Tong,Lu-Dan Yu,Lu-Lu Wu,Shu-Ping Cao,Ru-Ping Liang,Li Zhang,Xing-Hua Xia,Jian-Ding Qiu Chem. Commun., 2018,54, 7487-7490
5. Achieving crystal-induced room temperature phosphorescence and reversible photochromic properties by strong intermolecular interactions†

Fuming Xiao,Mengzhu Wang,Yunxiang Lei,Wenbo Dai,Yunbing Zhou,Miaochang Liu,Wenxia Gao,Xiaobo Huang,Huayue Wu J. Mater. Chem. C, 2020,8, 17410-17416

Additional information on 1-(4-Bromo-3-chlorophenyl)-4-ethylpiperazine

Professional Introduction to Compound with CAS No. 1426958-32-8 and Product Name: 1-(4-Bromo-3-chlorophenyl)-4-ethylpiperazine

The compound with the CAS number 1426958-32-8 and the product name 1-(4-Bromo-3-chlorophenyl)-4-ethylpiperazine represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural and chemical properties, has garnered considerable attention in recent years due to its potential applications in medicinal chemistry and drug development. The molecular structure of this compound incorporates both bromo and chloro substituents on a phenyl ring, which are known to enhance its reactivity and binding affinity to biological targets.

In the realm of pharmaceutical research, the significance of 1-(4-Bromo-3-chlorophenyl)-4-ethylpiperazine lies in its versatility as a building block for more complex drug molecules. The presence of both bromine and chlorine atoms on the aromatic ring provides multiple sites for further functionalization, enabling chemists to design derivatives with tailored pharmacological properties. This flexibility is particularly valuable in the development of novel therapeutic agents targeting various diseases, including neurological disorders and inflammatory conditions.

Recent studies have highlighted the compound's potential in the synthesis of kinase inhibitors, which are critical in treating cancers and other chronic diseases. The bromo and chloro substituents facilitate cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are widely employed in constructing biaryl structures found in many active pharmaceutical ingredients (APIs). These reactions allow for the efficient introduction of complex moieties into the molecule, enhancing its pharmacological activity.

The 1-(4-Bromo-3-chlorophenyl)-4-ethylpiperazine scaffold has also been explored in the development of drugs targeting central nervous system (CNS) disorders. Piperazine derivatives are known for their ability to interact with a wide range of neurotransmitter receptors, making them promising candidates for treating conditions such as depression, anxiety, and Parkinson's disease. The ethyl group at the 4-position of the piperazine ring further modulates the compound's pharmacokinetic properties, improving its bioavailability and metabolic stability.

Advances in computational chemistry have enabled researchers to predict the binding affinity of 1-(4-Bromo-3-chlorophenyl)-4-ethylpiperazine to various biological targets with high accuracy. Molecular docking studies have revealed that this compound exhibits strong interactions with enzymes involved in signal transduction pathways, suggesting its potential as an inhibitor of key therapeutic targets. These computational insights have guided experimental efforts, leading to the identification of novel lead compounds with improved efficacy and reduced side effects.

The synthesis of 1-(4-Bromo-3-chlorophenyl)-4-ethylpiperazine involves multi-step organic reactions that require precise control over reaction conditions. The use of high-purity starting materials and optimized reaction protocols is essential to ensure high yields and minimal byproduct formation. Modern synthetic techniques, such as flow chemistry and microwave-assisted synthesis, have been employed to enhance reaction efficiency and scalability.

In conclusion, 1-(4-Bromo-3-chlorophenyl)-4-ethylpiperazine represents a valuable asset in pharmaceutical research due to its structural versatility and potential therapeutic applications. Its role as a key intermediate in drug development underscores the importance of continued exploration into its pharmacological properties. As research progresses, this compound is expected to contribute significantly to the discovery of new treatments for a variety of human diseases.